Cas no 13153-62-3 (9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-)

9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- structure
13153-62-3 structure
Product Name:9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
CAS No:13153-62-3
MF:C11H14N4O4S
MW:298.318260669708
CID:205760
PubChem ID:237358
Update Time:2025-04-19

9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
    • 2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol
    • 6-Methylmercaptopurinribosid
    • 9-(2-Hydroxyethoxymethyl)-6-methylthiopurin
    • Nsc408753
    • SCHEMBL7134319
    • 9H-Purine, dihydrate
    • NSC 40774
    • 6-Methylthioinosine
    • 15397-51-0
    • NSC-40774
    • 13153-62-3
    • SCHEMBL19488384
    • NSC40774
    • SR-01000883745-1
    • NCI-C04784
    • Purine-6-thiol, 6-methyl-9-ribofuranosyl-
    • NSC-408753
    • DTXSID30859341
    • NCGC00096121-01
    • 6-(Methylsulfanyl)-9-pentofuranosyl-9H-purine
    • NSC49555
    • SR-01000883745
    • 9H-Purine, 6-(methylthio)-9.beta.-D-ribofuranosyl-
    • FT-0631985
    • NCGC00096121-02
    • NSC-110341
    • NS00004404
    • WLN: T56 BN DN FN HNJ ISH I1 D-BT5OTJ CQ DQ E1Q
    • CHEMBL27494
    • NSC-49555
    • Inosine, 6-(methylthio)-
    • NSC95103
    • WLN: T56 BN DN FN HNJ IS1 D- BT5OTJ CQ DQ E1Q
    • NSC110341
    • Oprea1_544049
    • SQ 21977
    • NSC-95103
    • Inchi: 1S/C11H14N4O4S/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11/h3-5,7-8,11,16-18H,2H2,1H3
    • InChI Key: ZDRFDHHANOYUTE-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 298.07372
  • Monoisotopic Mass: 298.07357611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 113.52
  • LogP: -0.84030
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